- A General and Enantioselective Approach to Pentoses: A Rapid Synthesis of PSI-6130, the Nucleoside Core of Sofosbuvir, Journal of the American Chemical Society, 2014, 136(16), 5900-5903
Cas no 1583259-56-6 ((3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one)
(3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one Chemical and Physical Properties
Names and Identifiers
-
- D-Ribonic acid, 2-deoxy-2-methyl-5-O-(phenylmethyl)-, γ-lactone
- (3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one
-
- Inchi: 1S/C13H16O4/c1-9-12(14)11(17-13(9)15)8-16-7-10-5-3-2-4-6-10/h2-6,9,11-12,14H,7-8H2,1H3/t9-,11-,12+/m1/s1
- InChI Key: VZLSQHNGTIUGDX-JLLWLGSASA-N
- SMILES: C([C@H]1OC(=O)[C@H](C)[C@@H]1O)OCC1C=CC=CC=1
(3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ942-100MG |
(3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one |
1583259-56-6 | 95% | 100mg |
¥1980.00 | 2023-04-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ942-250MG |
(3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one |
1583259-56-6 | 95% | 250mg |
¥3168.00 | 2023-04-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ942-500MG |
(3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one |
1583259-56-6 | 95% | 500mg |
¥5280.00 | 2023-04-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ942-1G |
(3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one |
1583259-56-6 | 95% | 1g |
¥7920.00 | 2023-04-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ942-5G |
(3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one |
1583259-56-6 | 95% | 5g |
¥23760.00 | 2023-04-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ942-100mg |
(3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one |
1583259-56-6 | 95% | 100mg |
¥1980.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ942-250mg |
(3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one |
1583259-56-6 | 95% | 250mg |
¥3168.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ942-500mg |
(3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one |
1583259-56-6 | 95% | 500mg |
¥5280.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ942-1g |
(3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one |
1583259-56-6 | 95% | 1g |
¥7920.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ942-100.0mg |
(3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one |
1583259-56-6 | 95% | 100.0mg |
¥1980.0000 | 2025-04-12 |
(3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one Production Method
Production Method 1
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt
(3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one Preparation Products
(3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on (3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one
Introducing (3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one (CAS No. 1583259-56-6): A Key Intermediate in Modern Medicinal Chemistry
CAS No. 1583259-56-6 refers to a highly specialized organic compound, (3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one, which has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and versatile applications. This compound belongs to the tetrahydropyranone class, a structural motif that is frequently encountered in biologically active molecules. The precise stereochemistry of this molecule, defined by the (3R,4S,5R) configuration, makes it a valuable scaffold for the synthesis of complex pharmaceutical agents.
The benzyloxymethyl substituent at the 5-position of the tetrahydropyranone ring introduces a reactive methoxymethyl (MOM) group, which is commonly utilized in protecting group strategies and as a precursor for further functionalization. This feature allows chemists to manipulate the molecule with high precision, enabling the construction of intricate molecular architectures. The presence of both hydroxyl and methyl groups further enhances its synthetic utility, providing multiple sites for chemical modification.
In recent years, there has been growing interest in tetrahydropyranone derivatives due to their demonstrated biological activity. Studies have highlighted their potential as intermediates in the synthesis of kinase inhibitors, antibacterial agents, and anti-inflammatory compounds. The stereochemical integrity of this compound is particularly critical, as even minor deviations can significantly impact its pharmacological properties. The (3R,4S,5R) configuration has been shown to enhance binding affinity and metabolic stability in several lead compounds.
One of the most compelling aspects of (3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one is its role as a key intermediate in the synthesis of protein-protein interaction modulators. These modulators are emerging as a new class of therapeutic agents that target complex disease pathways by interfering with protein-protein interactions. The tetrahydropyranone core is well-suited for this purpose due to its ability to mimic natural binding pockets and facilitate tight binding interactions.
Recent advancements in synthetic methodologies have further expanded the utility of this compound. For instance, catalytic asymmetric hydrogenation techniques have enabled the efficient preparation of enantiomerically pure derivatives under mild conditions. This approach not only improves yield but also reduces environmental impact by minimizing waste generation. Additionally, flow chemistry has been employed to streamline multi-step syntheses, making large-scale production more feasible.
The pharmaceutical industry has also recognized the potential of this compound as a building block for drug discovery programs. Its structural features make it an ideal candidate for fragment-based drug design (FBDD), where small molecular fragments are screened for initial binding interactions before being expanded into full-length drug candidates. The success of FBDD lies in identifying high-quality fragments with favorable pharmacokinetic properties, and (3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one fits this criterion perfectly.
Another area where this compound has shown promise is in the development of proteasome inhibitors for cancer therapy. Proteasomes are essential cellular machinery responsible for degrading proteins that are no longer needed or are damaged. By inhibiting proteasome activity, these drugs can induce apoptosis (programmed cell death) in cancer cells while sparing healthy cells. The tetrahydropyranone scaffold has been incorporated into several lead compounds that exhibit potent proteasome inhibition.
The synthesis of (3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one involves a series of well-established organic transformations that highlight its synthetic versatility. The reaction sequence typically begins with the formation of the tetrahydropyranone core through intramolecular cyclization followed by functional group manipulations to introduce the hydroxyl and methyl groups at appropriate positions. The final step involves protecting group chemistry to install the benzyloxymethyl moiety without interfering with subsequent synthetic steps.
The stereochemical control during synthesis is paramount to achieving the desired configuration. Chiral auxiliaries or catalysts are often employed to ensure high enantioselectivity. For example, asymmetric epoxidation followed by diastereoselective opening can be used to construct the tetrahydropyranone ring with high fidelity. These methods align with green chemistry principles by minimizing hazardous reagents and maximizing atom economy.
In conclusion,(3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one (CAS No. 1583259-56-6) represents a significant advancement in medicinal chemistry due to its unique structural features and broad applicability in drug discovery and development. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in modern pharmaceutical research. As synthetic methodologies continue to evolve,this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.
1583259-56-6 ((3R,4S,5R)-5-(benzyloxymethyl)-4-hydroxy-3-methyl-tetrahydrofuran-2-one) Related Products
- 140486-19-7(7-Oxa-bicyclo[2.2.1]heptane-2,3-dicarboxylic acid monobenzyl ester)
- 173256-42-3(2(3H)-Furanone, dihydro-5-(hydroxymethyl)-5-[(phenylmethoxy)methyl]-,(5S)-)
- 648433-22-1(7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, mono(phenylmethyl)ester, (1R,2S,3R,4S)-)
- 652150-92-0(2-Oxetanone,3-ethyl-4-[(phenylmethoxy)methyl]-, (3R,4R)-)
- 648433-03-8(7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, mono(phenylmethyl)ester, (1S,2R,3S,4R)-)
- 873309-37-6(2-Oxetanone, 4-[(phenylmethoxy)methyl]-3-propyl-, (3S,4R)-)
- 873309-40-1(2-Oxetanone, 4-[(phenylmethoxy)methyl]-3-propyl-, (3R,4R)-)
- 189328-24-3(1,7-Dioxaspiro[4.4]nonan-8-one, 3,4-bis(phenylmethoxy)-, (3R,4S,5R)-)
- 30627-50-0(7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, mono(phenylmethyl) ester, (1R,2S,3R,4S)-rel- (9CI))
- 647836-72-4(2-Oxabicyclo[4.1.0]heptane-7-carboxylic acid,4,5-bis(phenylmethoxy)-3-[(phenylmethoxy)methyl]-, ethyl ester,(1S,3R,4S,5R,6S)-)